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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B7721761

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 2,3-Dihydroxypropyl methacrylate (DHPMA),
also known as glyceryl monomethacrylate (GMA), a versatile monomer crucial for the
development of advanced biomaterials and polymer systems. Its unique structure, featuring a
polymerizable methacrylate group and a hydrophilic diol, makes it an essential component in
hydrogel synthesis, drug delivery systems, and biocompatible coatings.

Commercial Availability

2,3-Dihydroxypropyl methacrylate is available for research purposes from a variety of
chemical suppliers. These companies offer the monomer in different quantities and purities,
often with inhibitors to prevent premature polymerization. When selecting a supplier, it is crucial
to consider the purity of the monomer, as the presence of isomers, such as 1,3-dihydroxypropyl
methacrylate, can influence polymerization kinetics and the final properties of the material.[1]

Table 1: Commercial Suppliers of 2,3-Dihydroxypropyl Methacrylate
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preparation.[4][5]
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Various Chinese N
Bulk quantities
Manufacturers

China is a significant hub for
chemical manufacturing,
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Physicochemical Properties

Understanding the physicochemical properties of DHPMA is fundamental to its application in

research and development.

Table 2: Physicochemical Data of 2,3-Dihydroxypropyl Methacrylate
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Property Value Source
CAS Number 5919-74-4 [1]12113]
Molecular Formula C7H1204 [2][3]
Molecular Weight 160.17 g/mol [1112][3]
Boiling Point 140°C at 0.6 mmHg [3]
Refractive Index (n20/D) 1.470 [3]
Hydrogen Bond Donor Count 2 [2]

Key Research Applications

The bifunctional nature of DHPMA, combining a reactive vinyl group with two hydrophilic

hydroxyl groups, makes it a valuable monomer in various research fields:

Hydrogels: DHPMA is extensively used to synthesize hydrogels, which are three-dimensional
polymer networks capable of absorbing large amounts of water.[4][8] These hydrogels are
investigated for applications such as contact lenses, wound dressings, and controlled drug
release systems.[8]

Biocompatible Materials: Due to its structural similarity to natural glycerol, polymers derived
from DHPMA are often non-toxic and non-immunogenic, making them suitable for creating
biocompatible materials for medical devices and tissue engineering scaffolds.[1]

Drug Delivery: The hydrophilic matrix of DHPMA-based hydrogels allows for the controlled
and sustained release of therapeutic agents.[1][3]

Dental and Medical Materials: It is a component in the formulation of dental resins and other
biocompatible devices.[1][5]

Coatings and Adhesives: In materials science, DHPMA is used in radiation-curing systems
for coatings, inks, and adhesives, providing hydrophilicity, good adhesion, and flexibility.[8]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b035601
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.bocsci.com/product/2-3-dihydroxypropyl-methacrylate-cas-5919-74-4-29241.html
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.bocsci.com/product/2-3-dihydroxypropyl-methacrylate-cas-5919-74-4-29241.html
https://www.benchchem.com/product/b035601
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.bocsci.com/product/2-3-dihydroxypropyl-methacrylate-cas-5919-74-4-29241.html
https://www.bocsci.com/product/2-3-dihydroxypropyl-methacrylate-cas-5919-74-4-29241.html
https://www.bocsci.com/product/2-3-dihydroxypropyl-methacrylate-cas-5919-74-4-29241.html
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.fishersci.com/shop/products/glycerol-monomethacrylate-25g/NC1624929
https://nmpharmtech.com/other-products/23-dihydroxypropyl-methacrylate/
https://nmpharmtech.com/other-products/23-dihydroxypropyl-methacrylate/
https://www.benchchem.com/product/b035601
https://www.benchchem.com/product/b035601
https://www.bocsci.com/product/2-3-dihydroxypropyl-methacrylate-cas-5919-74-4-29241.html
https://www.benchchem.com/product/b035601
https://polysciences.com/products/glycerol-monomethacrylate-mixture-of-isomers
https://nmpharmtech.com/other-products/23-dihydroxypropyl-methacrylate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Example Protocol: Synthesis of a Poly(2,3-
dihydroxypropyl methacrylate) Hydrogel

This protocol outlines a typical free-radical polymerization method to synthesize a DHPMA

hydrogel, a common procedure in biomaterials research.

Materials:

2,3-Dihydroxypropyl methacrylate (DHPMA) monomer

Cross-linking agent (e.qg., ethylene glycol dimethacrylate, EGDMA)

Photoinitiator (e.g., 2-hydroxy-2-methylpropiophenone)

Phosphate-buffered saline (PBS) or deionized water

UV light source (365 nm)

Procedure:

Monomer Solution Preparation: In a suitable vessel, prepare the monomer solution by mixing
DHPMA with the desired molar ratio of the cross-linking agent, EGDMA.

Initiator Addition: Add the photoinitiator to the monomer mixture at a specific concentration
(e.g., 0.5 mol% relative to the monomer). Ensure the initiator is completely dissolved, which
can be facilitated by gentle vortexing or sonication.

Molding: Transfer the solution into a mold of the desired shape and dimensions for the
hydrogel.

Photopolymerization: Expose the mold to UV radiation (e.g., at an intensity of less than 20
mW/cm?) for a sufficient duration (e.g., 5-10 minutes) to ensure complete polymerization.[9]
The exact time will depend on the initiator concentration and light intensity.

Hydration and Purification: After polymerization, carefully remove the hydrogel from the
mold. Submerge it in a large volume of PBS or deionized water to swell and to leach out any
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unreacted monomers or initiator. The washing solution should be exchanged several times
over a period of 48-72 hours to ensure complete purification.

o Characterization: The resulting hydrogel can then be characterized for its swelling behavior,
mechanical properties, and biocompatibility using various analytical techniques.

Visualizing Workflows and Pathways
Synthesis of a DHPMA-based Polymer

The following diagram illustrates the general free-radical polymerization process for creating a
linear poly(DHPMA) chain.
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Caption: Free-Radical Polymerization of DHPMA.

Hydrogel Characterization Workflow
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This diagram outlines a typical experimental workflow for the characterization of a newly

synthesized hydrogel.
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Caption: Hydrogel Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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